Cas no 1353975-53-7 ([(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid)

• Product Name: [(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid
• CAS No: 1353975-53-7
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 2159517
• Update Time: 2025-05-20

[(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid
• (1R,4R)-[(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid
• 2-((4-(((Benzyloxy)carbonyl)amino)cyclohexyl)(cyclopropyl)amino)acetic acid
• AM94035
• AM102009
• [(4-Benzyloxycarbonylaminocyclohexyl)cyclopropylamino]acetic acid
• N-(trans-4-{[(Benzyloxy)carbonyl]amino}cyclohexyl)-N-cyclopropylglycine
• (1R,4R)-[(4-Benzyloxycarbonylaminocyclohexyl)cyclopropylamino]aceti

• Inchi： 1S/C19H26N2O4/c22-18(23)12-21(17-10-11-17)16-8-6-15(7-9-16)20-19(24)25-13-14-4-2-1-3-5-14/h1-5,15-17H,6-13H2,(H,20,24)(H,22,23)
• InChI Key： HJAJXMHDZPXDGZ-UHFFFAOYSA-N
• SMILES： OC(CN(C1CCC(CC1)NC(=O)OCC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 452
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid

Introduction to [(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic Acid (CAS No. 1353975-53-7)

[(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid, with the CAS number 1353975-53-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this compound, including its benzyloxycarbonyl group, cyclohexyl and cyclopropyl moieties, and the presence of an amino-acetic acid backbone, contribute to its intriguing chemical and biological properties.

The benzyloxycarbonyl (Boc) group in the molecule serves as a protective group for amino functions, which is a common practice in peptide synthesis and medicinal chemistry. This protective group ensures that the amino group remains unreactive under certain conditions, allowing for selective modifications at other sites within the molecule. The cyclohexyl ring provides steric hindrance and influences the conformational flexibility of the compound, while the cyclopropyl group introduces additional rigidity, which can be crucial for binding interactions with biological targets.

The amino-acetic acid backbone of the compound is reminiscent of natural amino acids, which are the building blocks of proteins. This structural similarity suggests that this compound may interact with protein targets in a manner akin to natural substrates or inhibitors. Such interactions are of great interest in drug discovery, as they can lead to the development of novel therapeutics that modulate protein function.

In recent years, there has been a growing interest in the development of compounds that can modulate enzyme activity. Enzymes are critical biological catalysts that play a role in numerous cellular processes. By inhibiting or activating specific enzymes, it is possible to develop drugs that treat a wide range of diseases. The structural features of [(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid make it a promising candidate for enzyme inhibition studies.

One area where this compound has shown particular promise is in the field of protease inhibition. Proteases are enzymes that cleave peptide bonds and are involved in various physiological processes, including inflammation, blood clotting, and tumor growth. Inhibiting specific proteases has been successful in treating conditions such as arthritis and cancer. The benzyloxycarbonyl group in the molecule can be used to selectively target certain proteases by mimicking natural substrates or by inducing conformational changes that disrupt enzyme activity.

The cyclohexyl and cyclopropyl groups in the molecule can also influence its binding affinity to proteases by occupying specific pockets or crevices on the enzyme's active site. By carefully designing these structural elements, it is possible to enhance the potency and selectivity of protease inhibitors. This approach has been successfully applied in the development of drugs such as bortezomib, a proteasome inhibitor used to treat multiple myeloma.

In addition to protease inhibition, [(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid may also have applications in other therapeutic areas. For instance, its structural similarity to natural amino acids suggests that it could interact with receptors or other protein targets involved in neurological disorders. Recent studies have shown that certain amino acid derivatives can modulate neurotransmitter release or receptor activity, making them potential candidates for treating conditions such as depression, anxiety, and Parkinson's disease.

The benzyloxycarbonyl group not only serves as a protective group but can also be used to introduce additional functionality into the molecule. For example, it can be removed under acidic conditions to reveal an active amino group, which can then be used for further chemical modifications. This versatility makes [(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid a valuable building block in synthetic chemistry and drug discovery.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The benzyloxycarbonyl group is typically introduced early in the synthesis to protect an amine function before other functional groups are introduced. The cyclohexyl ring is often installed via nucleophilic substitution or addition reactions, while the cyclopropyl group may be incorporated through cross-coupling reactions or other methods depending on the synthetic strategy.

The final step in the synthesis involves introducing the carboxylic acid functionality at one end of the molecule. This can be achieved through oxidation reactions or by using protected carboxylic acids that are later deprotected under appropriate conditions. The overall yield and purity of the final product depend on several factors, including reaction conditions, reagent quality, and purification techniques.

In conclusion, [(4-Benzyloxycarbonylamino-cyclohexyl)-cyclopropyl-amino]-acetic acid (CAS No. 1353975-53-7) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique structural features make it a promising candidate for modulating enzyme activity and interacting with protein targets involved in various diseases. The protective nature of its benzyloxycarbonyl group and its similarity to natural amino acids further enhance its utility as a building block for drug discovery efforts.